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Compound of Interest

Compound Name: Triphenylbismuth Diacetate

Cat. No.: B2386477

For Researchers, Scientists, and Drug Development Professionals

Triphenylbismuth diacetate, an organobismuth(V) compound, has emerged as a versatile
and powerful reagent in modern organic synthesis. Its utility spans a range of applications, from
a catalyst in various transformations to a key reagent in pharmaceutical development and
material science.[1] This technical guide provides an in-depth review of the chemistry of
triphenylbismuth diacetate, focusing on its synthesis, core reactivity, and detailed
experimental protocols for its application in key chemical transformations.

Core Properties and Synthesis

Triphenylbismuth diacetate is a stable, crystalline solid, typically appearing as white to yellow
crystals.[1] It is valued for its ability to act as an efficient phenyl-transfer agent under mild

conditions.

Table 1: Physicochemical Properties of Triphenylbismuth Diacetate[2]
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Property Value

Molecular Formula C22H21BiO4

Molecular Weight 558.38 g/mol

Appearance White to yellow powder or crystals
Melting Point ~170 °C (decomposes)

CAS Number 7239-60-3

The synthesis of triphenylbismuth diacetate typically proceeds through a two-step process:
the preparation of the precursor, triphenylbismuth(lll), followed by its oxidation to the
pentavalent diacetate.

Experimental Protocol: Synthesis of Triphenylbismuth

The synthesis of triphenylbismuth is commonly achieved via a Grignard reaction between
phenylmagnesium bromide and bismuth trichloride.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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